Cas no 141-05-9 (Diethyl maleate)

• Product Name: Diethyl maleate
• CAS No: 141-05-9
• MF: C₈H₁₂O₄
• MW: 172.1785
• MDL: MFCD00009191
• CID: 36458
• PubChem ID: 5271566
• Update Time: 2025-11-06

Diethyl maleate Chemical and Physical Properties

Names and Identifiers

• Diethyl maleate
• Ethyl maleate
• Maleic acid diethyl ester
• cis-Propenoic acid diethyl ester
• Diethyl malcate
• (2S)-2-hydroxybutanedioic acid diethylester
• (S)-(-)-Aepfelsaeure-diethylester
• (S)-(-)-diethyl 2-hydroxybutandioate
• (S)-malic acid diethyl ester
• 1,4-diethyl (2Z)-but-2-enedioate
• diethyl (S)-malate
• Diethyl L-(-)-Malate
• diethyl L-malic ester
• L-(-)-Malic Acid Diethyl Ester
• DEM
• Staflex DEM
• Diethylbutenedioate
• Maleic acid diethyl
• Diethyl-2-butenedioate
• Diethyl Maleate 97%
• DIETHYL MALEATE 96+%
• Maleic acid, diethyl ester
• 2-Butenedioic acid (Z)-, diethyl ester
• Diethylmaleate
• diethyl (Z)-but-2-enedioate
• diethyl (2Z)-but-2-enedioate
• Diethylester kyseliny maleinove
• Diethyl maleate, 97%
• Diethylester kyseliny maleinove [Czech]
• G81WQB56OL
• 2-Butenedioic acid (2Z)-, diethyl ester
• 2-Butenedioic acid (2Z)-, 1,4-diethyl ester
• IEPRKVQEAM
• Diethyl maleate,99%

• MDL： MFCD00009191
• Inchi： 1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3/b6-5-
• InChI Key： IEPRKVQEAMIZSS-WAYWQWQTSA-N
• SMILES： O(C(/C(/[H])=C(/[H])\C(=O)OC([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
• BRN： 1100825

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.064 g/mL at 25 °C(lit.)
• Melting Point: −10 °C (lit.)
• Boiling Point: 225 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.441(lit.)
• Solubility: 14mg/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents, bases, acids, reducing agents.
• PSA: 52.60000
• LogP: 0.66880
• Merck: 3123
• Vapor Pressure: 1 mmHg ( 14 °C)
• FEMA: 2418
• Solubility: It can be miscible with a variety of organic solvents and partially dissolved in benzene and chloroform. 1.4% dissolved in water at 30 ℃; Water was dissolved in diethyl maleate by 1.9%. It forms an azeotropic mixture with 88.2% water, and the azeotropic point is 99.65 ℃.

Diethyl maleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3334
• WGK Germany：2
• Hazard Category Code： 36-43-52/53
• Safety Instruction： S26-S36/37-S37-S24
• RTECS：ON1225000
• Hazardous Material Identification：
• Safety Term：S24;S37
• Toxicity：LD50 orally in rats: 0.30 g/kg (Smyth)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters